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Abstract
Copper(II) phosphate hydroxide, Cu₂(OH)(PO₄), is an inorganic compound found naturally as

the mineral libethenite.[1] It has garnered significant scientific interest due to its versatile

properties and potential applications in various fields. This technical guide provides a

comprehensive overview of the physical and chemical properties of Cu₂(OH)(PO₄), with a focus

on its synthesis, crystal structure, thermal stability, and spectroscopic characteristics. Detailed

experimental protocols, tabulated quantitative data, and graphical representations of key

processes are presented to serve as a resource for researchers and professionals in materials

science and drug development. Its applications as a catalyst, an electrode material for lithium-

ion batteries, and a photocatalyst are also discussed.[2][3][4]

Synthesis and Morphology
Cu₂(OH)(PO₄) is commonly synthesized via hydrothermal methods or wet chemical reactions.

[3][5] The morphology of the resulting microcrystals can be controlled by adjusting reaction

parameters such as pH and the choice of copper salt precursors (e.g., nitrate, sulfate, or

acetate).[4][6] This control over morphology allows for the tuning of its physical and chemical
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properties. Reported morphologies include rugby-like structures, balsam pear-like shapes,

straw sheaf-like microcrystals, and four-pointed star-like dendrites.[4][6]

Experimental Protocol: Hydrothermal Synthesis
This protocol outlines a general method for the hydrothermal synthesis of Cu₂(OH)(PO₄)

microcrystals.

Precursor Preparation: Prepare equimolar aqueous solutions of a copper salt (e.g.,

CuSO₄·5H₂O) and a phosphate source (e.g., Na₂HPO₄·12H₂O).

Mixing and Reaction: Mix the two solutions in a Teflon-lined stainless steel autoclave. The pH

of the solution can be adjusted at this stage if specific morphologies are desired.[6]

Hydrothermal Treatment: Seal the autoclave and heat it to a temperature between 90°C and

180°C (453 K) for a duration of 12 to 24 hours.[3][5]

Product Recovery: After the reaction, allow the autoclave to cool to room temperature

naturally.

Washing and Drying: Collect the resulting precipitate by filtration, wash it several times with

deionized water and ethanol to remove any unreacted ions, and finally dry the product in an

oven at a moderate temperature (e.g., 60-80°C).
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Experimental Workflow: Hydrothermal Synthesis of Cu₂(OH)(PO₄)
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Caption: Hydrothermal synthesis workflow for Cu₂(OH)(PO₄).
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Physical Properties
Crystallographic Properties
Cu₂(OH)(PO₄) crystallizes in the orthorhombic system with the space group Pnnm.[2][3] Its

structure is composed of chains of edge-sharing, distorted copper-oxygen octahedra

([CuO₄(OH)₂]) that extend along the[5] axis.[5][7] These chains are interconnected by isolated

phosphate (PO₄) tetrahedra.[5] The structure also features dimers of edge-sharing copper-

oxygen trigonal bipyramids ([CuO₄(OH)]) located within channels.[5][7] There are two distinct

crystallographic sites for copper, Cu1 and Cu2, which have distorted octahedral and trigonal

bipyramidal coordination geometries, respectively.[2] The entire crystal structure is stabilized by

medium to weak O-H···O hydrogen bonds.[5][7]

Table 1: Crystallographic Data for Cu₂(OH)(PO₄)

Parameter Value Reference

Crystal System Orthorhombic [2][3][4]

Space Group Pnnm [2][3]

Lattice Constant a (Å) 8.0673(3) [2]

8.058(2) [3]

8.062 [4]

Lattice Constant b (Å) 8.3999(4) [2]

8.393(2) [3]

8.384 [4]

Lattice Constant c (Å) 5.8929(2) [2]

5.889(2) [3]

| | 5.881 |[4] |
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Logical Relationship of Structural Units in Cu₂(OH)(PO₄)
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Caption: Structural components of the Cu₂(OH)(PO₄) crystal lattice.

General Physical Properties
The compound is a solid with a calculated molecular weight of 239.07 g/mol .[8] Its appearance

can vary from blue or olive crystals to light bluish-green powder, depending on its hydration

state and morphology.[1]

Optical Properties
Cu₂(OH)(PO₄) exhibits broad absorption bands across the near-ultraviolet, visible, and near-

infrared regions of the electromagnetic spectrum.[4][6] This property is particularly relevant for

its application in photocatalysis. The band gap energy can be tuned by altering the material's

morphology, with reported values ranging from 2.39 eV to 3.06 eV.[6]

Table 2: Optical and Spectroscopic Data for Cu₂(OH)(PO₄)
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Property Value Reference

Band Gap Energies 2.39, 2.68, 2.78, 3.06 eV [6]

Optical Absorption Bands 12190, 10525, 8545 cm⁻¹ [3]

| Raman Symmetric Stretch (ν₁ (PO₄)³⁻) | ~982 cm⁻¹ |[7] |

Chemical Properties
Thermal Stability and Decomposition
Thermal analysis indicates that Cu₂(OH)(PO₄) is stable at temperatures up to approximately

650°C.[3] Upon calcination at higher temperatures, such as 850°C, it undergoes

dehydroxylation to form copper oxophosphate (Cu₄O(PO₄)₂).[3]

Thermal Decomposition Pathway of Cu₂(OH)(PO₄)

Cu₂(OH)(PO₄)
(Solid)

Cu₄O(PO₄)₂ + H₂O
(Solid + Gas)

 Heat (>650°C)
Dehydroxylation 

Click to download full resolution via product page

Caption: Thermal decomposition of Cu₂(OH)(PO₄) at high temperature.

Electrochemical Properties
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Cu₂(OH)(PO₄) has been investigated as a potential anode material for lithium-ion batteries.[2] It

undergoes a conversion reaction with lithium ions during the charge-discharge process. The in

situ formation of ionically conductive Li₃PO₄ is believed to enhance Li⁺ diffusion, contributing to

good rate capability and cycling stability.[2]

Table 3: Electrochemical Performance of Cu₂(OH)(PO₄) Anode

Parameter Value Reference

Specific Capacity 741.1 mAh g⁻¹ at 0.1 A g⁻¹ [2]

| Cycling Stability | Stable over 300 cycles |[2] |

Applications
The unique properties of Cu₂(OH)(PO₄) make it a candidate for several advanced applications:

Catalysis: It has demonstrated catalytic activity in the hydroxylation of phenol and the

epoxidation of styrene.[3]

Photocatalysis: Due to its absorption in the near-infrared region, it can be used as a

photocatalyst for the degradation of organic pollutants like 2,4-dichlorophenol under NIR

light.[4]

Energy Storage: Its performance as an anode material in lithium-ion batteries is a promising

area of research.[2]

Biomedical Applications: In a field of direct relevance to drug development, functionalized

Cu₂(OH)(PO₄) nanoparticles have been explored for cancer therapy, integrating

chemodynamic therapy (CDT), photodynamic therapy (PDT), and photothermal therapy

(PTT).[9]

Industrial Additives: It is used as a colorant, UV-filter, and laser marking agent in some food-

contact polymers.[8]

Safety and Handling
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According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Cu₂(OH)(PO₄) presents several hazards. It is harmful if swallowed, can cause skin

and serious eye irritation, and may cause respiratory irritation.[8] Furthermore, it is classified as

very toxic to aquatic life, with long-lasting effects.[8] Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and respiratory protection, should be used when

handling this compound.

Table 4: GHS Hazard Statements

Hazard Code Description Reference

H302 Harmful if swallowed [8]

H315 Causes skin irritation [8]

H319 Causes serious eye irritation [8]

H335 May cause respiratory irritation [8]

| H410 | Very toxic to aquatic life with long lasting effects |[8] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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